rac N-Desmethyl Tramadol

• CAS No.: 75377-45-6
• Product Name: rac N-Desmethyl Tramadol
• Molecular Formula: C₁₅H₂₃NO₂
• Molecular Weight: 249.35 g/mol
• IUPAC Name: (1R,2R)-1-(3-methoxyphenyl)-2-(methylaminomethyl)cyclohexan-1-ol
• Standard InChI: InChI=1S/C15H23NO2/c1-16-11-13-6-3-4-9-15(13,17)12-7-5-8-14(10-12)18-2/h5,7-8,10,13,16-17H,3-4,6,9,11H2,1-2H3/t13-,15+/m1/s1
• Standard InChIKey: VUMQHLSPUAFKKK-HIFRSBDPSA-N
• Isomeric SMILES: CNC[C@H]1CCCC[C@@]1(C2=CC(=CC=C2)OC)O
• SMILES: CNCC1CCCCC1(C2=CC(=CC=C2)OC)O
• Canonical SMILES: CNCC1CCCCC1(C2=CC(=CC=C2)OC)O
• Description: N-Desmethyltramadol belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. N-Desmethyltramadol is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Desmethyltramadol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-desmethyltramadol is primarily located in the cytoplasm and membrane (predicted from logP). N-Desmethyltramadol participates in a number of enzymatic reactions. In particular, N-Desmethyltramadol and formaldehyde can be biosynthesized from tramadol; which is mediated by the enzymes cytochrome P450 2B6 and cytochrome P450 3A4. In addition, N-Desmethyltramadol can be converted into N, N-didesmethyltramadol and formaldehyde through its interaction with the enzymes cytochrome P450 2B6 and cytochrome P450 3A4. In humans, N-desmethyltramadol is involved in the tramadol metabolism pathway.
• Synonyms: (1R,2R)-rel-1-(3-Methoxyphenyl)-2-[(methylamino)methyl]-cyclohexanol;_x000B_cis-(+/-)-N-Demethyltramadol;N-Monodesmethyltramadol; Nortramadol
• PubChem Compound: 12149038
• Last Modified: Nov 11 2021